Cas no 2171757-68-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(2-hydroxyethyl)cyclobutylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(2-hydroxyethyl)cyclobutylcarbamoyl}butanoic acid
• CAS No: 2171757-68-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6052164
• PubChem ID: 165816548
• Update Time: 2025-08-02

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(2-hydroxyethyl)cyclobutylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(2-hydroxyethyl)cyclobutylcarbamoyl}butanoic acid
• EN300-1475293
• 2171757-68-7
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(2-hydroxyethyl)cyclobutyl]carbamoyl}butanoic acid

• Inchi： 1S/C26H30N2O6/c29-15-14-26(12-5-13-26)28-24(32)22(10-11-23(30)31)27-25(33)34-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21-22,29H,5,10-16H2,(H,27,33)(H,28,32)(H,30,31)
• InChI Key： ZFILLHSJQIMONB-UHFFFAOYSA-N
• SMILES： OCCC1(CCC1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(2-hydroxyethyl)cyclobutylcarbamoyl}butanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(2-hydroxyethyl)cyclobutylcarbamoyl}butanoic acid (CAS: 2171757-68-7)

In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(2-hydroxyethyl)cyclobutylcarbamoyl}butanoic acid (CAS: 2171757-68-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems and targeted therapies. The integration of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutylcarbamoyl moiety provides this compound with distinct chemical properties that are being explored for their biomedical relevance.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2171757-68-7 exhibits improved stability in physiological conditions compared to its analogs, making it a viable candidate for further drug development. The research highlighted the compound's ability to form stable conjugates with peptides, which could be leveraged for targeted drug delivery systems. This finding is particularly relevant in the context of cancer therapy, where precision targeting is crucial to minimize off-target effects.

Another significant advancement was reported in a 2024 paper in ACS Chemical Biology, which explored the mechanistic insights of 2171757-68-7 in modulating protein-protein interactions. The study revealed that the compound's cyclobutylcarbamoyl group plays a critical role in binding to specific protein domains, thereby inhibiting pathological interactions implicated in neurodegenerative diseases. These findings open new avenues for the development of small-molecule inhibitors targeting protein misfolding and aggregation, which are hallmarks of conditions such as Alzheimer's and Parkinson's diseases.

In addition to its therapeutic potential, 2171757-68-7 has also been investigated for its utility in chemical biology tools. A recent preprint on bioRxiv detailed the use of this compound as a versatile linker in solid-phase peptide synthesis (SPPS). The Fmoc group, in particular, was shown to facilitate efficient deprotection and coupling steps, streamlining the synthesis of complex peptides. This application underscores the compound's value in both research and industrial settings, where efficient and scalable peptide synthesis is paramount.

Despite these promising developments, challenges remain in the widespread adoption of 2171757-68-7. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity profiles need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration. Collaborative efforts between academia and industry will be essential to translate these findings into clinically relevant applications.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(2-hydroxyethyl)cyclobutylcarbamoyl}butanoic acid (CAS: 2171757-68-7) represents a compelling area of research in chemical biology and pharmaceuticals. Its unique structural attributes and diverse applications make it a molecule of significant interest. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential, paving the way for innovative treatments in the years to come.